Cas no 113571-08-7 (5-Chloro-2,4-dimethyl-benzothiazole)

• Product Name: 5-Chloro-2,4-dimethyl-benzothiazole
• CAS No: 113571-08-7
• MF: C₉H₈ClNS
• MW: 197.684519767761
• CID: 106062
• PubChem ID: 45077281
• Update Time: 2025-04-18

5-Chloro-2,4-dimethyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-chloro-2,4-dimethyl-
• Benzothiazole, 5-chloro-2,4-dimethyl- (9CI)
• 5-Chloro-2,4-dimethyl-benzothiazole
• SCHEMBL12109870
• 5-Chloro-2,4-dimethyl-1,3-benzothiazole
• 113571-08-7

• Inchi： 1S/C9H8ClNS/c1-5-7(10)3-4-8-9(5)11-6(2)12-8/h3-4H,1-2H3
• InChI Key： BJVQVGMXNPQBMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C)N=C(C)S2

Computed Properties

• Exact Mass: 197.00674
• Monoisotopic Mass: 197.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles